Cas no 1268139-62-3 (methyl2-methyl-1-(4-methylphenyl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(4-methylphenyl)propan-2-ylamine
• CAS No: 1268139-62-3
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6097284
• PubChem ID: 75537532
• Update Time: 2025-07-18

methyl2-methyl-1-(4-methylphenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(4-methylphenyl)propan-2-ylamine
• EN300-1830891
• methyl[2-methyl-1-(4-methylphenyl)propan-2-yl]amine
• 1268139-62-3

• Inchi： 1S/C12H19N/c1-10-5-7-11(8-6-10)9-12(2,3)13-4/h5-8,13H,9H2,1-4H3
• InChI Key： FCBCXAGEVMLSOA-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on methyl2-methyl-1-(4-methylphenyl)propan-2-ylamine

Introduction to Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine (CAS No. 1268139-62-3)

Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine, identified by its CAS number 1268139-62-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to a class of organic molecules that exhibit a wide range of potential applications, particularly in the development of novel therapeutic agents. The structural uniqueness of this molecule, characterized by its aliphatic and aromatic substituents, makes it a subject of considerable interest among researchers.

The molecular structure of Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine consists of a propyl chain substituted with a methyl group at the second carbon and an amine group at the first carbon, attached to a phenyl ring with an additional methyl group at the fourth position. This specific arrangement imparts unique chemical properties that are being explored for various pharmacological activities. The presence of both alkyl and aryl groups enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. The amine functional group in Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine suggests potential interactions with biological targets such as neurotransmitter receptors and enzymes. Preliminary studies have indicated that this compound may have effects on central nervous system (CNS) function, although further research is necessary to fully elucidate its mechanisms of action.

The pharmaceutical industry has been increasingly focusing on the discovery of novel compounds that can address unmet medical needs. Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine represents a promising candidate for further investigation due to its structural features and potential biological activity. Researchers are exploring its potential as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties.

One of the key areas of interest is the compound's potential role in the treatment of neurological disorders. The interaction between Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine and CNS receptors has been hypothesized to influence various neurological pathways. For instance, it may interact with serotonin or dopamine receptors, which are known to be involved in mood regulation, pain perception, and cognitive functions. These interactions could potentially lead to the development of new therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies are being employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial in characterizing the compound's purity and confirming its structural integrity.

The safety profile of Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine is another critical aspect that is being thoroughly evaluated. Preclinical studies are conducted to assess its toxicity, pharmacokinetics, and potential side effects. These studies provide essential data for determining safe dosage ranges and identifying any adverse reactions that may occur upon administration. The results from these studies are crucial for guiding future clinical trials and ensuring that the compound can be safely used in therapeutic settings.

In conclusion, Methyl 2-methyl-1-(4-methylphenyl)propan-2-ylamine (CAS No. 1268139-62-3) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in drug development and improving patient care.